Cas no 53355-55-8 (Pyrazole-1-carbonyl Chloride)

• Product Name: Pyrazole-1-carbonyl Chloride
• CAS No: 53355-55-8
• MF: C₄H₃ClN₂O
• MW: 130.53241944313
• MDL: MFCD23378466
• CID: 3166507
• PubChem ID: 12921068
• Update Time: 2025-10-31

Pyrazole-1-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Pyrazole-1-carbonyl Chloride
• SCHEMBL427693
• 1H-Pyrazole-1-carbonylchloride
• AS-39818
• MFCD23378466
• EN300-7401644
• 53355-55-8
• 1H-Pyrazole-1-carbonyl chloride
• AKOS027330906
• DB-111306

• MDL： MFCD23378466
• Inchi： 1S/C4H3ClN2O/c5-4(8)7-3-1-2-6-7/h1-3H
• InChI Key： NJXRORHHSPMXRO-UHFFFAOYSA-N
• SMILES： ClC(N1C=CC=N1)=O

Computed Properties

• Exact Mass: 129.9933904g/mol
• Monoisotopic Mass: 129.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Pyrazole-1-carbonyl Chloride Security Information

• Storage Condition：(BD438563)

Additional information on Pyrazole-1-carbonyl Chloride

Pyrazole-1-carbonyl Chloride (CAS No. 53355-55-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Pyrazole-1-carbonyl Chloride, with the chemical identifier CAS No. 53355-55-8, is a highly versatile and significant intermediate in the realm of organic synthesis, particularly in the pharmaceutical industry. This compound, characterized by its pyrazole core structure functionalized with a carbonyl chloride group, has garnered considerable attention due to its role in the development of various bioactive molecules. The pyrazole moiety, known for its stability and biological relevance, serves as a scaffold for numerous pharmacophores, while the carbonyl chloride functionality provides a reactive site for further chemical transformations.

The utility of Pyrazole-1-carbonyl Chloride stems from its ability to participate in a wide array of synthetic reactions, making it an indispensable tool for medicinal chemists. One of the most prominent applications is its use in the formation of amides and ureas through nucleophilic addition reactions. This property is particularly valuable in drug discovery, where amide and urea bonds are prevalent in biologically active compounds. Recent studies have highlighted its role in synthesizing novel inhibitors targeting enzymes such as kinases and proteases, which are crucial in therapeutic intervention for diseases like cancer and inflammation.

In addition to its role in amide formation, Pyrazole-1-carbonyl Chloride can also be employed in the synthesis of heterocyclic derivatives through cyclization reactions. These derivatives often exhibit enhanced pharmacological properties, making them attractive candidates for further development. For instance, research has demonstrated its efficacy in generating pyrazolopyrimidines and pyrazolothiazoles, which have shown promise as antimicrobial and antiviral agents. The versatility of this compound allows chemists to explore diverse structural modifications, thereby expanding the chemical space available for drug design.

The reactivity of the carbonyl chloride group is another key feature that contributes to the importance of Pyrazole-1-carbonyl Chloride. This group can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including alcohols, amines, and thiols. Such reactions facilitate the introduction of various functional groups into the molecule, enabling the synthesis of complex structures with tailored properties. For example, recent advancements in peptide mimetics have leveraged this compound to introduce protected carbonyl groups, which can be subsequently deprotected under mild conditions to yield free amine functionalities.

The pharmaceutical industry has also recognized the potential of Pyrazole-1-carbonyl Chloride in developing prodrugs. Prodrugs are inactive precursors that are metabolically converted into active drugs within the body. The ability of this compound to form stable derivatives with various bioactive molecules makes it an ideal candidate for prodrug synthesis. By incorporating it into drug molecules, researchers can enhance solubility, improve bioavailability, and modulate drug release profiles. These advantages are particularly important for oral and parenteral formulations where optimal delivery is critical.

From a synthetic chemistry perspective, Pyrazole-1-carbonyl Chloride offers several advantages that make it a preferred choice for industrial applications. Its high purity and stability under storage conditions ensure consistent performance in multi-step syntheses. Moreover, its compatibility with various reaction conditions allows for seamless integration into existing synthetic protocols without requiring significant modifications. These attributes have made it a staple reagent in pharmaceutical research laboratories worldwide.

The growing interest in green chemistry has also influenced the use of Pyrazole-1-carbonyl Chloride. Efforts have been made to develop more sustainable synthetic routes that minimize waste and reduce hazardous byproducts. For instance, recent studies have explored catalytic methods that enhance reaction efficiency while maintaining high yields. Such innovations align with the broader goals of reducing environmental impact without compromising on chemical performance.

In conclusion, Pyrazole-1-carbonyl Chloride (CAS No. 53355-55-8) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations, making it invaluable for developing novel bioactive molecules. From forming amides and ureas to generating heterocyclic derivatives and prodrugs, this compound plays a pivotal role in modern drug discovery and development. As research continues to evolve, its significance is expected to grow further, driven by advancements in synthetic methodologies and an increasing demand for innovative therapeutic solutions.